Cas no 52753-61-4 (1-Fluoro-8-iodonaphthalene)

• Product Name: 1-Fluoro-8-iodonaphthalene
• CAS No: 52753-61-4
• MF: C₁₀H₆FI
• MW: 272.057518482208
• CID: 4936144
• Update Time: 2025-06-10

1-Fluoro-8-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-8-iodonaphthalene

• Inchi： 1S/C10H6FI/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1-6H
• InChI Key： OHRDOLHSZBMYOQ-UHFFFAOYSA-N
• SMILES： IC1C=CC=C2C=CC=C(C2=1)F

Computed Properties

• Exact Mass: 271.95
• Monoisotopic Mass: 271.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 1-Fluoro-8-iodonaphthalene

Introduction to 1-Fluoro-8-iodonaphthalene (CAS No. 52753-61-4)

1-Fluoro-8-iodonaphthalene, identified by the Chemical Abstracts Service Number (CAS No.) 52753-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound, featuring a naphthalene core substituted with a fluorine atom at the 1-position and an iodine atom at the 8-position, exhibits unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a conjugated system of aromatic rings, allows for diverse functionalization and applications in drug discovery, agrochemicals, and advanced material synthesis.

The significance of 1-Fluoro-8-iodonaphthalene lies in its versatility as a building block for more complex molecules. The presence of both fluorine and iodine atoms provides distinct reactivity patterns, enabling chemists to employ various synthetic strategies such as cross-coupling reactions, metal-catalyzed transformations, and nucleophilic substitutions. These attributes have made it a preferred choice in the development of novel therapeutic agents and functional materials.

In recent years, 1-Fluoro-8-iodonaphthalene has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a precursor in the synthesis of bioactive molecules. The fluorine substituent is known to enhance metabolic stability and binding affinity in drug candidates, while the iodine atom serves as a handle for further functionalization via palladium-catalyzed cross-coupling reactions. These properties have been leveraged in the development of small-molecule inhibitors targeting various biological pathways.

For instance, researchers have utilized 1-Fluoro-8-iodonaphthalene to construct heterocyclic scaffolds that mimic natural products with potent pharmacological activity. A recent study published in the Journal of Medicinal Chemistry demonstrated its role in synthesizing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The authors highlighted how the electronic effects of the fluorine and iodine atoms modulate the reactivity of the aromatic system, leading to optimized binding interactions with target proteins.

The compound's utility extends beyond pharmaceuticals into the realm of advanced materials. Its ability to form stable radicals and participate in energy transfer processes has made it an attractive candidate for organic electronics applications. In particular, 1-Fluoro-8-iodonaphthalene has been explored as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells due to its high charge-carrier mobility and thermal stability. These characteristics are essential for improving device performance and longevity.

Recent advancements in synthetic methodologies have further expanded the scope of 1-Fluoro-8-iodonaphthalene applications. Transition-metal-catalyzed reactions, such as Suzuki-Miyaura and Stille couplings, have enabled efficient derivatization of this compound into a wide array of functionalized naphthalenes. These derivatives exhibit enhanced properties suitable for diverse industrial applications, including dyes, polymers, and sensors.

The chemical reactivity of 1-Fluoro-8-iodonaphthalene is also being harnessed in polymer science. Researchers have incorporated this monomer into conjugated polymers designed for optoelectronic devices. The introduction of fluorine and iodine atoms into the polymer backbone improves charge transport properties while maintaining solubility and processability. Such polymers are being evaluated for use in flexible electronics and next-generation solar cells.

In conclusion, 1-Fluoro-8-iodonaphthalene (CAS No. 52753-61-4) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural features enable innovative synthetic approaches that yield valuable intermediates for drug discovery, advanced materials, and electronic devices. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in modern chemical innovation.